![molecular formula C19H20F3N5 B6430886 4-cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine CAS No. 2198194-07-7](/img/structure/B6430886.png)
4-cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine
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Description
4-cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine is a useful research compound. Its molecular formula is C19H20F3N5 and its molecular weight is 375.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine is 375.16708015 g/mol and the complexity rating of the compound is 526. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Suzuki–Miyaura Coupling
The compound could potentially be used in Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The trifluoromethylpyridine moiety in the compound might contribute to the success of the SM coupling, which is known for its mild and functional group tolerant reaction conditions .
Agrochemical Applications
Trifluoromethylpyridine (TFMP) derivatives, such as the one in the compound, are widely used in the protection of crops from pests . Over 20 new TFMP-containing agrochemicals have acquired ISO common names, indicating their widespread use .
Pharmaceutical Applications
Several TFMP derivatives are used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Antidepressant Applications
The compound could potentially be used in the development of antidepressant drugs . The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety could contribute to the biological activities of such drugs .
Anticancer Applications
The compound could also be used in the development of anticancer drugs . The unique structure of the compound, particularly the trifluoromethylpyridine moiety, could potentially contribute to the effectiveness of such drugs .
Anti-inflammatory Applications
The compound could potentially be used in the development of anti-inflammatory drugs . The unique structure of the compound, particularly the trifluoromethylpyridine moiety, could potentially contribute to the effectiveness of such drugs .
Inhibition of Amyloid-β Production
The compound could potentially be used in the development of drugs that selectively inhibit the production of amyloid-β, a protein that forms plaques in the brains of Alzheimer’s disease patients .
8. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Platelet Derived Growth Factor-β (PDGF-β) Inhibition The compound could potentially be used in the development of drugs that inhibit VEGFR-2 and PDGF-β, which are involved in the formation of blood vessels and the growth of blood cells . This could potentially be useful in the treatment of diseases such as cancer, where the inhibition of blood vessel formation can help to slow the growth of tumors .
properties
IUPAC Name |
2-(6-cyclopropylpyrimidin-4-yl)-5-[3-(trifluoromethyl)pyridin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F3N5/c20-19(21,22)15-2-1-5-23-18(15)27-9-13-7-26(8-14(13)10-27)17-6-16(12-3-4-12)24-11-25-17/h1-2,5-6,11-14H,3-4,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBAYZLSMIVDMGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)N3CC4CN(CC4C3)C5=C(C=CC=N5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F3N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine |
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